Cas no 870221-22-0 (4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine)

• Product Name: 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine
• CAS No: 870221-22-0
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• MDL: MFCD12922716
• CID: 1027266
• PubChem ID: 16109004
• Update Time: 2025-05-21

4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine
• 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidimine
• CS-0456732
• 4-(2-chloropyridin-3-yl)-N-methylpyrimidin-2-amine
• SCHEMBL580408
• FT-0734958
• KD-0755
• VJB22122
• J-513294
• 870221-22-0
• DTXSID40582976
• SPRHXGPRWSLRNY-UHFFFAOYSA-N
• MFCD12922716
• E72631
• [4-(2-chloro-pyridin-3-yl)-pyrimidin-2-yl]-methyl-amine
• AKOS005073428
• DB-076816
• 2-Pyrimidinamine, 4-(2-chloro-3-pyridinyl)-N-methyl-

• MDL： MFCD12922716
• Inchi： 1S/C10H9ClN4/c1-12-10-14-6-4-8(15-10)7-3-2-5-13-9(7)11/h2-6H,1H3,(H,12,14,15)
• InChI Key： SPRHXGPRWSLRNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=CN=C(NC)N=1

Computed Properties

• Exact Mass: 220.0515740g/mol
• Monoisotopic Mass: 220.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.1±53.0 °C at 760 mmHg
• Flash Point: 196.4±30.9 °C
• Refractive Index: 1.638
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine

4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine: A Comprehensive Overview

4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine (CAS No: 870221-22-0) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and functional groups, has emerged as a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The molecular structure of 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine is characterized by a pyrimidine ring system fused with a pyridine moiety, which introduces significant electronic and steric effects. The presence of the chloro group at the 3-position of the pyridine ring enhances the compound's stability and reactivity, making it an attractive substrate for further chemical modifications. Recent studies have demonstrated that this compound exhibits potent biological activity, particularly as a kinase inhibitor, which has implications for the treatment of various cancers and inflammatory diseases.

One of the most notable advancements in the study of 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine involves its role in targeted drug delivery systems. Researchers have successfully utilized this compound as a scaffold for developing nanoparticles that can deliver therapeutic agents to specific cellular targets with high precision. This innovation has significantly improved the efficacy of cancer treatments while minimizing off-target effects, marking a breakthrough in personalized medicine.

In addition to its pharmacological applications, 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of novel catalytic materials. These materials exhibit exceptional catalytic activity in various industrial processes, including olefin polymerization and hydrogenation reactions, thereby offering sustainable alternatives to traditional catalysts.

Recent research has also explored the potential of 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine in agrochemicals. By incorporating this compound into pest control agents, scientists have developed eco-friendly solutions that are highly effective against agricultural pests while being biodegradable and non-toxic to non-target species. This development aligns with global efforts to promote sustainable agriculture and reduce environmental impact.

The synthesis of 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the chloro group and methyl substituent. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, resulting in higher yields and improved purity.

From a structural perspective, 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine exhibits remarkable versatility due to its ability to engage in multiple types of interactions, including hydrogen bonding, π–π stacking, and halogen bonding. These interactions are pivotal in determining the compound's physical properties, such as solubility, melting point, and thermal stability. Understanding these properties is essential for optimizing its performance in various applications.

Looking ahead, ongoing research is focused on expanding the scope of 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine's applications by exploring its potential as a building block for supramolecular assemblies and self-healing materials. These advancements are expected to further enhance its utility across diverse industries, solidifying its position as a key compound in modern chemistry.